Cas no 1690663-87-6 (methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate
• CAS No: 1690663-87-6
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 6239656
• PubChem ID: 107344437
• Update Time: 2025-06-10

methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate
• methyl 4-amino-1-[2-(methylsulfanyl)ethyl]-1H-pyrazole-3-carboxylate
• EN300-1105799
• 1690663-87-6

• Inchi： 1S/C8H13N3O2S/c1-13-8(12)7-6(9)5-11(10-7)3-4-14-2/h5H,3-4,9H2,1-2H3
• InChI Key： NZXICSVLQKBNSY-UHFFFAOYSA-N
• SMILES： S(C)CCN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate

Research Brief on Methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate (CAS: 1690663-87-6)

Methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate (CAS: 1690663-87-6) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a methylsulfanyl group and an amino-substituted pyrazole ring, has been explored for its biological activities and synthetic utility. The following research brief provides an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the versatility of methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate as a building block in the synthesis of more complex heterocyclic compounds. Researchers have employed this molecule in multicomponent reactions to generate libraries of bioactive molecules with potential anticancer, antimicrobial, and anti-inflammatory properties. The presence of the methylsulfanyl group has been particularly noted for its role in modulating the electronic and steric properties of the resulting derivatives, thereby influencing their biological activity.

In the context of drug discovery, this compound has been investigated as a precursor for the development of kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that derivatives of methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate exhibit inhibitory activity against specific kinase targets, suggesting their potential as lead compounds for further optimization.

Another area of interest is the compound's potential application in the development of antimicrobial agents. With the rising threat of antibiotic resistance, there is an urgent need for novel antimicrobial scaffolds. Recent research has shown that pyrazole derivatives, including those derived from methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate, exhibit promising activity against a range of bacterial and fungal pathogens. These findings underscore the importance of further exploration into the structure-activity relationships of these compounds.

Despite these promising developments, challenges remain in the optimization of methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate derivatives for clinical use. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic medicinal chemistry efforts. Future research directions may include the design of prodrugs or the incorporation of this scaffold into hybrid molecules to enhance its pharmacological properties.

In conclusion, methyl 4-amino-1-2-(methylsulfanyl)ethyl-1H-pyrazole-3-carboxylate represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for further investigation. Continued research into its derivatives and their mechanisms of action will likely yield new insights and potential therapeutic agents in the coming years.